99-76-3

Methylparaben

In Stock

• CAS RN:
• 99-76-3

• Formula:
• C8H8O3

• InChI:
• InChI=1S/C8H8O3/c1-11-8(10)6-2-4-7(9)5-3-6/h2-5,9H,1H3

• InChIKey:
• LXCFILQKKLGQFO-UHFFFAOYSA-N

• Methyl-4-hydroxybenzoate analytical standard provided with w/w absolute assay, to be used for quantitative titration.
  Methyl 4-hydroxybenzoate is commonly used as an antimicrobial preservative in foods, drugs and cosmetics. It occurs naturally in Securidaca longepedunculata Fers roots.
  Methylparaben is an antifungal and antibacterial agent, widely used as a preservative in cosmetics, pharmaceuticals, food and beverages.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Methyl paraben is basically a methyl ester of p-hydroxybenzoic acid. It is non-toxic, and non-carcinogenic in nature. It is a stable, non-volatile compound and finds application as an anti-microbial preservative in food...

4-Hydroxy-3-methylbenzoic acid

In Stock

• CAS RN:
• 499-76-3

• Formula:
• C8H8O3

• InChI:
• InChI=1S/C8H8O3/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4,9H,1H3,(H,10,11)

• InChIKey:
• LTFHNKUKQYVHDX-UHFFFAOYSA-N

• 4-Hydroxy-3-methylbenzoic acid, also known as 4, 3-cresotic acid or 4-hydroxy-m-toluic acid, belongs to the class of organic compounds known as hydroxybenzoic acid derivatives. Hydroxybenzoic acid derivatives are compounds containing a hydroxybenzoic acid (or a derivative), which is a benzene ring bearing a carboxyl and a hydroxyl groups. 4-Hydroxy-3-methylbenzoic acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). 4-Hydroxy-3-methylbenzoic acid has been detected in multiple biofluids, such as urine and blood.
  4-hydroxy-3-methylbenzoic acid is a monohydroxybenzoic acid that is 4-hydroxybenzoic acid substituted by a methyl group at position 3. It has a role as a human blood serum metabolite. It is a member of toluenes and a monohydroxybenzoic acid.

4-[(2-hydroxyanilino)methylene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

In Stock

• CAS RN:
• 5499-76-3

• Formula:
• C17H15N3O2

• InChI:
• InChI=1S/C17H15N3O2/c1-12-14(11-18-15-9-5-6-10-16(15)21)17(22)20(19-12)13-7-3-2-4-8-13/h2-11,19,21H,1H3

• InChIKey:
• NKOOKZHTMNFLCJ-UHFFFAOYSA-N

• 4-[(2-hydroxyanilino)methylene]-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is a useful research compound. Its molecular formula is C17H15N3O2 and its molecular weight is 293.32g/mol. The purity is usually 95%.

Pyridine-3-sulfonyl chloride hydrochloride

In Stock

• CAS RN:
• 42899-76-3

• Formula:
• C5H5Cl2NO2S

• InChI:
• InChI=1S/C5H4ClNO2S.ClH/c6-10(8,9)5-2-1-3-7-4-5;/h1-4H;1H

• InChIKey:
• VIVPWOMJFLICOZ-UHFFFAOYSA-N

• Pyridine-3-sulfonyl chloride hydrochloride is a useful research compound. Its molecular formula is C5H5Cl2NO2S and its molecular weight is 214.07 g/mol. The purity is usually 95%.

Ethyl 4-[[2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetyl]amino]benzoate

• CAS RN:
• 335399-76-3

• Formula:
• C25H23N3O4S2

• InChI:
• InChI=1S/C25H23N3O4S2/c1-4-32-24(31)17-10-12-18(13-11-17)26-20(29)14-33-25-27-22-21(15(2)16(3)34-22)23(30)28(25)19-8-6-5-7-9-19/h5-13H,4,14H2,1-3H3,(H,26,29)

• InChIKey:
• ZOAYKHIFUFPMTB-UHFFFAOYSA-N

• Ethyl 4-[[2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetyl]amino]benzoate is a useful research compound. Its molecular formula is C25H23N3O4S2 and its molecular weight is 493.6g/mol. The purity is usually 95%.

ethyl 4-((4-((3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 398999-76-3

• Formula:
• C26H33N3O7S2

• InChI:
• InChI=1S/C26H33N3O7S2/c1-3-35-25(31)22-20-8-6-5-7-9-21(20)37-24(22)27-23(30)18-10-12-19(13-11-18)38(33,34)29-16-14-28(15-17-29)26(32)36-4-2/h10-13H,3-9,14-17H2,1-2H3,(H,27,30)

• InChIKey:
• LCIOJRYWTADKMA-UHFFFAOYSA-N

• Ethyl 4-((4-((3-(ethoxycarbonyl)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C26H33N3O7S2 and its molecular weight is 563.68. The purity is usually 95%.

1-Cyclopropyl-2-mercapto-7-methyl-4-oxo-1,4-dihydropyrido[2,3-D]pyrimidine-5-carboxylic acid

In Stock

• CAS RN:
• 937599-76-3

• Formula:
• C12H11N3O3S

• InChI:
• InChI=1S/C12H11N3O3S/c1-5-4-7(11(17)18)8-9(13-5)15(6-2-3-6)12(19)14-10(8)16/h4,6H,2-3H2,1H3,(H,17,18)(H,14,16,19)

• InChIKey:
• NKPQVJKHLBESQK-UHFFFAOYSA-N

• 1-Cyclopropyl-2-mercapto-7-methyl-4-oxo-1,4-dihydropyrido[2,3-D]pyrimidine-5-carboxylic acid is a useful research compound. Its molecular formula is C12H11N3O3S and its molecular weight is 277.3. The purity is usually 95%.

(2E)-3-[2,3-dibromo-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)phenyl]prop-2-enoic acid

Usually In Stock

• CAS RN:
• 937999-76-3

• Formula:
• C15H16Br2O6

• InChI:
• InChI=1S/C15H16Br2O6/c1-3-21-10-7-9(5-6-11(18)19)13(16)14(17)15(10)23-8-12(20)22-4-2/h5-7H,3-4,8H2,1-2H3,(H,18,19)/b6-5+

• InChIKey:
• HEKSIITZOFTTSD-AATRIKPKSA-N

• (2E)-3-[2,3-dibromo-5-ethoxy-4-(2-ethoxy-2-oxoethoxy)phenyl]prop-2-enoic acid is a useful research compound. Its molecular formula is C15H16Br2O6 and its molecular weight is 452.095. The purity is usually 95%.

2-[(3-Methylbutyl)amino]-5-nitrobenzonitrile

In Stock

• CAS RN:
• 945299-76-3

• Formula:
• C12H15N3O2

• InChI:
• InChI=1S/C12H15N3O2/c1-9(2)5-6-14-12-4-3-11(15(16)17)7-10(12)8-13/h3-4,7,9,14H,5-6H2,1-2H3

• InChIKey:
• CKOLPRKJMUFHSM-UHFFFAOYSA-N

• 2-[(3-Methylbutyl)amino]-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C12H15N3O2 and its molecular weight is 233.271. The purity is usually 95%.

Encenicline enantiomer

Usually In Stock

• CAS RN:
• 550999-76-3

• Formula:
• C16H18Cl2N2OS

• InChI:
• InChI=1S/C16H17ClN2OS.ClH/c17-12-3-1-2-11-8-14(21-15(11)12)16(20)18-13-9-19-6-4-10(13)5-7-19;/h1-3,8,10,13H,4-7,9H2,(H,18,20);1H/t13-;/m1./s1

• InChIKey:
• OIJYTJGIDVTCFF-BTQNPOSSSA-N

• Encenicline enantiomer is a useful research compound. Its molecular formula is C16H18Cl2N2OS and its molecular weight is 357.3. The purity is usually 95%.

1-(4-Chlorobenzoyl)-8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione

In Stock

• CAS RN:
• 872199-76-3

• Formula:
• C21H20ClN3OS

• InChI:
• InChI=1S/C21H20ClN3OS/c1-24-13-11-21(12-14-24)23-18(15-5-3-2-4-6-15)20(27)25(21)19(26)16-7-9-17(22)10-8-16/h2-10H,11-14H2,1H3

• InChIKey:
• WSMJUEMJFROOFF-UHFFFAOYSA-N

• 1-(4-Chlorobenzoyl)-8-methyl-3-phenyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione is a useful research compound. Its molecular formula is C21H20ClN3OS and its molecular weight is 397.92. The purity is usually 95%.

5-acetyl-6-hydroxy-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-4-one

In Stock

• CAS RN:
• 128099-76-3

• Formula:
• C13H11NO3

• InChI:
• InChI=1S/C13H11NO3/c1-7(15)10-12(16)9-4-2-3-8-5-6-14(11(8)9)13(10)17/h2-4,16H,5-6H2,1H3

• InChIKey:
• KUYISNWBBZFVQK-UHFFFAOYSA-N

• 5-acetyl-6-hydroxy-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinolin-4-one is a useful research compound. Its molecular formula is C13H11NO3 and its molecular weight is 229.23g/mol. The purity is usually 95%.

1-(5-amino-3-(methylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl)-2-chloroethanone

Usually In Stock

• CAS RN:
• 1019099-76-3

• Formula:
• C12H12ClN3O3S2

• InChI:
• InChI=1S/C12H12ClN3O3S2/c1-20-12-10(11(14)16(15-12)9(17)7-13)21(18,19)8-5-3-2-4-6-8/h2-6H,7,14H2,1H3

• InChIKey:
• ZSQOWCPPPPZNJD-UHFFFAOYSA-N

• 1-(5-amino-3-(methylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl)-2-chloroethanone is a useful research compound. Its molecular formula is C12H12ClN3O3S2 and its molecular weight is 345.82. The purity is usually 95%.

N-(5,7-dimethyl-2-(methylamino)pyrazolo[1,5-a]pyrimidin-3-yl)benzamide

Usually In Stock

• CAS RN:
• 1179499-76-3

• Formula:
• C16H17N5O

• InChI:
• InChI=1S/C16H17N5O/c1-10-9-11(2)21-15(18-10)13(14(17-3)20-21)19-16(22)12-7-5-4-6-8-12/h4-9H,1-3H3,(H,17,20)(H,19,22)

• InChIKey:
• GIIYVDXRTZWYMA-UHFFFAOYSA-N

• N-(5,7-dimethyl-2-(methylamino)pyrazolo[1,5-a]pyrimidin-3-yl)benzamide is a useful research compound. Its molecular formula is C16H17N5O and its molecular weight is 295.346. The purity is usually 95%.

Methyl 4-aminohexanoate hydrochloride

Usually In Stock

• CAS RN:
• 2230799-76-3

• Formula:
• C7H16ClNO2

• InChI:
• InChI=1S/C7H15NO2.ClH/c1-3-6(8)4-5-7(9)10-2;/h6H,3-5,8H2,1-2H3;1H

• InChIKey:
• CRUSHBXZIABOPL-UHFFFAOYSA-N

• Methyl 4-aminohexanoate hydrochloride is a useful research compound. Its molecular formula is C7H16ClNO2 and its molecular weight is 181.66. The purity is usually 95%.

Levofloxacin Diamine

In Stock

• CAS RN:
• 1797099-76-3

• Formula:
• C15H16FN3O4

• InChI:
• InChI=1S/C15H16FN3O4.ClH/c1-7-6-23-14-11(18-3-2-17)10(16)4-8-12(14)19(7)5-9(13(8)20)15(21)22;/h4-5,7,18H,2-3,6,17H2,1H3,(H,21,22);1H/t7-;/m0./s1

• an impurity of Levofloxacin